Cas no 2680536-14-3 (6-Cyclopropylpyridine-3-carboxylic acid hydrochloride)

• Product Name: 6-Cyclopropylpyridine-3-carboxylic acid hydrochloride
• CAS No: 2680536-14-3
• MF: C₉H₁₀ClNO₂
• MW: 199.634201526642
• MDL: MFCD34185880
• CID: 5328938
• PubChem ID: 165940742
• Update Time: 2025-08-02

6-Cyclopropylpyridine-3-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-cyclopropylpyridine-3-carboxylic acid hydrochloride
• Z5083291906
• 6-Cyclopropylpyridine-3-carboxylic acid hydrochloride

• MDL： MFCD34185880
• Inchi： 1S/C9H9NO2.ClH/c11-9(12)7-3-4-8(10-5-7)6-1-2-6;/h3-6H,1-2H2,(H,11,12);1H
• InChI Key： JTCCMSZIVIMAKF-UHFFFAOYSA-N
• SMILES： Cl.OC(C1=CN=C(C=C1)C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• Topological Polar Surface Area: 50.2

Additional information on 6-Cyclopropylpyridine-3-carboxylic acid hydrochloride

6-Cyclopropylpyridine-3-carboxylic acid hydrochloride

The compound 6-Cyclopropylpyridine-3-carboxylic acid hydrochloride (CAS No. 2680536-14-3) is a significant molecule in the field of organic chemistry, particularly within the realm of heterocyclic compounds. This compound has garnered attention due to its unique structural features and potential applications in various scientific domains. The molecule consists of a pyridine ring substituted with a cyclopropyl group at the 6-position and a carboxylic acid group at the 3-position, which is further protonated to form the hydrochloride salt. The combination of these functional groups imparts distinctive chemical and physical properties to the compound, making it a subject of interest for researchers.

Recent studies have highlighted the importance of cyclopropyl-substituted pyridines in medicinal chemistry. The cyclopropane ring, known for its strained geometry and reactivity, can significantly influence the electronic and steric properties of the molecule. In the case of 6-Cyclopropylpyridine-3-carboxylic acid hydrochloride, this substitution pattern enhances the molecule's ability to interact with biological targets, such as enzymes or receptors, making it a promising candidate for drug development. Researchers have explored its potential as a lead compound in the design of new pharmaceutical agents targeting various diseases, including cancer and neurodegenerative disorders.

The synthesis of 6-Cyclopropylpyridine-3-carboxylic acid hydrochloride involves a multi-step process that typically begins with the preparation of the corresponding pyridine derivative. One common approach is through Friedel-Crafts alkylation or through more advanced methodologies that leverage transition metal catalysis. The introduction of the cyclopropyl group often requires careful optimization to ensure regioselectivity and yield. Once synthesized, the compound undergoes purification and characterization using techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) to confirm its identity and purity.

From a pharmacological standpoint, 6-Cyclopropylpyridine-3-carboxylic acid hydrochloride has demonstrated intriguing bioactivity in preclinical studies. Its ability to modulate key cellular pathways has been extensively investigated using in vitro assays. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are critical players in cellular signaling processes. Additionally, it has been found to possess antioxidant properties, which could be beneficial in combating oxidative stress-related conditions.

One area where 6-Cyclopropylpyridine-3-carboxylic acid hydrochloride has shown particular promise is in its application as a building block for more complex molecules. Its carboxylic acid functionality allows for easy modification through esterification or amidation reactions, enabling chemists to explore a wide range of derivatives with diverse biological profiles. This versatility makes it an invaluable tool in combinatorial chemistry and high-throughput screening campaigns aimed at discovering novel therapeutic agents.

Recent advancements in computational chemistry have also shed light on the molecular interactions of 6-Cyclopropylpyridine-3-carboxylic acid hydrochloride with biological systems. Molecular docking studies have revealed that the compound can bind effectively to specific pockets on target proteins, suggesting potential mechanisms for its observed bioactivity. Furthermore, quantum mechanical calculations have provided insights into its electronic structure and reactivity, aiding in the rational design of improved analogs.

In conclusion, 6-Cyclopropylpyridine-3-carboxylic acid hydrochloride stands out as a versatile and intriguing compound with a wealth of potential applications across multiple scientific disciplines. Its unique structure, coupled with its promising bioactivity profile, positions it as a valuable asset in both academic research and industrial drug discovery efforts. As ongoing studies continue to uncover new facets of this molecule's properties and functions, its role in advancing chemical science is expected to grow significantly.